Cas no 1361546-79-3 (6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361546-79-3
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4913018
• Update Time: 2025-05-19

6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-8-6-10(13(16)11(15)7-8)12-3-1-2-9(18-12)4-5-17/h1-3,6-7H,4H2
• InChI Key： JWAJKNZNVGFJCK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC=C(CC#N)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile

Introduction to 6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361546-79-3)

6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361546-79-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its trichlorophenyl and pyridine substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The structural motif of this compound, particularly the presence of chlorine atoms at the 2, 3, and 5 positions of the phenyl ring, contributes to its reactivity and potential utility in medicinal chemistry.

The CAS number 1361546-79-3 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. Its molecular structure consists of a pyridine core substituted with an acetonitrile group at the 2-position and a trichlorophenyl group at the 6-position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for further chemical modifications.

In recent years, the demand for novel heterocyclic compounds has surged due to their broad spectrum of biological activities. 6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile has been explored as a precursor in the development of drugs targeting various therapeutic areas. Its structural features suggest potential applications in the synthesis of kinase inhibitors, antiviral agents, and other pharmacologically relevant compounds. The chlorine atoms on the phenyl ring enhance its reactivity toward nucleophilic substitution reactions, facilitating the introduction of additional functional groups.

One of the most compelling aspects of this compound is its role in medicinal chemistry research. The combination of a pyridine scaffold with a trichlorophenyl moiety creates a framework that can interact with biological targets in multiple ways. For instance, pyridine derivatives are known to be effective ligands for enzymes and receptors due to their ability to form hydrogen bonds and hydrophobic interactions. The electron-withdrawing nature of the chlorine atoms further modulates the electronic properties of the molecule, influencing its binding affinity and selectivity.

Recent studies have highlighted the importance of trichlorophenyl containing compounds in drug discovery. These derivatives often exhibit enhanced metabolic stability and improved solubility profiles compared to their non-chlorinated counterparts. This makes them attractive candidates for oral administration and other therapeutic applications where bioavailability is a critical factor. The acetonitrile group in 6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile also serves as a versatile handle for further functionalization via nucleophilic addition reactions.

The synthesis of 6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include chlorination reactions on phenyl rings followed by condensation with pyridine derivatives. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the introduction of acetonitrile groups at specific positions on the molecule. These synthetic strategies highlight the compound's accessibility and suitability for large-scale production.

In industrial settings, 6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile is valued for its role as an intermediate in fine chemical manufacturing. Its structural complexity allows for diverse modifications, enabling chemists to tailor its properties for specific applications. For example, it can be converted into amides or carboxylic acids through hydrolysis or reduction reactions, expanding its utility in synthetic chemistry.

The pharmaceutical industry has shown particular interest in developing novel analogs of 6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile due to its promising biological activity. Researchers have synthesized several derivatives to investigate their effects on enzymes such as kinases and phosphodiesterases. Preliminary studies suggest that certain modifications can enhance binding affinity while reducing off-target effects. This underscores the importance of structural optimization in drug development.

Another area where this compound has found utility is in agrochemical research. Pyridine-based compounds are widely used as active ingredients in pesticides and herbicides due to their ability to interfere with metabolic pathways in pests. The presence of chlorine atoms enhances their bioactivity by improving their lipophilicity and stability under environmental conditions. As a result, 6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile represents a valuable starting point for designing new crop protection agents.

The chemical properties of 6-(2,3,5-Trichlorophenyl)pyridine-2-acetonitrile also make it suitable for material science applications. For instance，its ability to participate in coordination chemistry allows it to form complexes with metal ions，which can be used in catalysis or as sensors for detecting environmental pollutants。The versatility of this compound underscores its significance beyond traditional pharmaceuticals.

In conclusion, 6-(2，3，5-Trichlorophenyl）pyridine-2-acetonitrile (CAS No．1361546-79-3) is a multifunctional organic compound with broad applications across multiple scientific disciplines．Its unique structural features，including the presence of chlorine atoms on a phenyl ring attached to a pyridine core，make it an attractive intermediate for drug discovery，agrochemical development，and material science research．As our understanding of molecular interactions continues to evolve，compounds like this are likely to play an increasingly important role in advancing scientific knowledge and technological innovation．